2-chloro-4-fluoro-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[(5-propyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]benzamide
• InChI: InChI=1S/C18H22ClFN4O/c1-2-6-23-7-3-8-24-15(12-23)10-14(22-24)11-21-18(25)16-5-4-13(20)9-17(16)19/h4-5,9-10H,2-3,6-8,11-12H2,1H3,(H,21,25)
• InChI Key: BXNHCQWYXIOQRI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN2C(=CC(=N2)CNC(=O)C3=C(C=C(C=C3)F)Cl)C1
• Molecular Formula: C18H22ClFN4O
• Molecular Weight: 364.8 g/mol

Description

The compound “2-chloro-4-fluoro-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]benzamide” belongs to a class of compounds that are of interest for their potential biological activities. Compounds with similar structures have been synthesized and studied for their pharmacological properties, including antimicrobial, anxiolytic, and receptor antagonist activities.

Synthesis Analysis

The synthesis of such complex molecules typically involves multi-step organic reactions, starting from simpler building blocks. Techniques such as regioselective synthesis, one-pot reactions, and solid-phase synthesis are commonly employed. For example, the regioselective synthesis of benzo[e]pyrazolo[5′,1′:2,3]pyrimido[4,5-b][1,4]diazepines from pyrazolopyrimidine with 2-amino-N-substituted benzamides has been demonstrated (Sheikhi-Mohammareh, Mashreghi, & Shiri, 2020).